Cas no 1270450-99-1 (2-(3,5-difluoro-2-methoxyphenyl)pyrrolidine)

• Product Name: 2-(3,5-difluoro-2-methoxyphenyl)pyrrolidine
• CAS No: 1270450-99-1
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5851063
• PubChem ID: 77131567
• Update Time: 2025-05-21

2-(3,5-difluoro-2-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoro-2-methoxyphenyl)pyrrolidine
• EN300-1854361
• 1270450-99-1

• Inchi： 1S/C11H13F2NO/c1-15-11-8(10-3-2-4-14-10)5-7(12)6-9(11)13/h5-6,10,14H,2-4H2,1H3
• InChI Key： NEZNQTZIGGMIEO-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)C1CCCN1)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(3,5-difluoro-2-methoxyphenyl)pyrrolidine

2-(3,5-Difluoro-2-methoxyphenyl)pyrrolidine (CAS No. 1270450-99-1)

2-(3,5-Difluoro-2-methoxyphenyl)pyrrolidine, also known by its CAS registry number CAS No. 1270450-99-1, is a synthetic organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group. The phenyl group is further substituted with fluorine atoms at the 3 and 5 positions and a methoxy group at the 2 position, making it a highly functionalized molecule with potential applications in drug design and advanced materials.

The synthesis of 2-(3,5-difluoro-2-methoxyphenyl)pyrrolidine involves a series of well-established organic reactions. Typically, the process begins with the preparation of the substituted phenol derivative, which undergoes methylation to introduce the methoxy group. Subsequent fluorination steps are then carried out to install the fluorine atoms at the desired positions. Finally, the formation of the pyrrolidine ring is achieved through cyclization reactions, often involving amino alcohols or other suitable precursors. The entire synthesis pathway is optimized to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of CAS No. 1270450-99-1 as a building block in drug discovery. Its structure provides multiple sites for further functionalization, enabling researchers to explore its pharmacological properties. For instance, modifications to the pyrrolidine ring or the phenyl substituents can lead to compounds with enhanced bioavailability or improved targeting capabilities. These findings underscore the importance of this compound in advancing therapeutic interventions across various disease areas.

In addition to its pharmaceutical applications, 2-(3,5-difluoro-2-methoxyphenyl)pyrrolidine has also found utility in materials science. Its rigid structure and ability to form stable complexes make it a promising candidate for applications in catalysis and polymer chemistry. Researchers have demonstrated that this compound can serve as a template for constructing porous materials with tailored properties, which could be valuable in gas storage and separation technologies.

The toxicity profile of CAS No. 1270450-99-1 has been extensively studied to ensure its safe handling and use. Acute toxicity studies indicate that this compound exhibits low toxicity at typical exposure levels, making it suitable for use in both laboratory and industrial settings. However, long-term toxicity studies are ongoing to fully understand its potential risks and ensure compliance with regulatory standards.

Looking ahead, the versatility of 2-(3,5-difluoro-2-methoxyphenyl)pyrrolidine presents numerous opportunities for further research and development. Its unique combination of structural features positions it as a valuable tool in both academic and industrial settings. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in driving innovation across multiple disciplines.